1-Fluorenecarboxylic Acid
Description
1-Fluorenecarboxylic Acid is an intermediate used in the synthesis of Fluoren-1-ol . It is a metabolite of the PAH micropollutant Fluorene with potential mutagenic effects . It is used as biomarkers to evaluate exposure to PAHs and environmental tobacco smoke in the general population .
Synthesis Analysis
The synthesis of this compound involves a multi-step reaction with 2 steps . The first step involves the use of CrO3 and acetic acid, followed by the use of sodium hydroxide, trimethylene glycol, and aqueous hydrazine hydrate at 205 °C .Molecular Structure Analysis
The molecular formula of this compound is C14H10O2 . It has a molecular weight of 210.23 .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point of 248 °C . It is soluble in Tetrahydrofuran . The compound has a density of 1.3±0.1 g/cm3, a boiling point of 413.3±24.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C .Safety and Hazards
properties
CAS RN |
1598-36-7 |
|---|---|
Molecular Formula |
C8H7NO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
